2-Hydrazinyl-4,6-dinitro-1,3-benzothiazole

• CAS No.: 113784-60-4
• Molecular Formula: C7H5N5O4S
• Molecular Weight: 255.21 g/mol
• IUPAC Name: (4,6-dinitro-1,3-benzothiazol-2-yl)hydrazine
• InChI: InChI=1S/C7H5N5O4S/c8-10-7-9-6-4(12(15)16)1-3(11(13)14)2-5(6)17-7/h1-2H,8H2,(H,9,10)
• InChI Key: KDOMLVCIOJYCKG-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C2C(=C1[N+](=O)[O-])N=C(S2)NN)[N+](=O)[O-]

Description

2-Hydrazinyl-4,6-dinitro-1,3-benzothiazole is a useful research compound. Its molecular formula is C7H5N5O4S and its molecular weight is 255.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

24.0 g of amino-4,6-dinitrobenzthiazole are heated to boiling for 1 hour in 200 ml of 2-ethoxyethanol with 20 ml of hydrazine hydrate (100% purity). After cooling to room temperature, the reaction mixture is poured into a mixture of 750 ml of water and 20 ml of glacial acetic acid, stirred for 1 hour, filtered off under suction, washed with water and dried. 21.0 g of 2-hydrazino-4,6-dinitrobenzthiazole are obtained. Melting point 210°-214° C. (decomposition). After recrystallization from 2-methoxyethanol. Melting point 216°-217° C. (decomposition).